Cas no 919973-15-2 (N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide)

• Product Name: N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• CAS No: 919973-15-2
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5427179
• Update Time: 2025-05-16

N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{1-[3-(2-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)-2-furamide
• N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• Inchi： 1S/C24H25N3O4/c1-17(25-24(28)22-13-7-15-31-22)23-26-18-9-3-4-10-19(18)27(23)14-8-16-30-21-12-6-5-11-20(21)29-2/h3-7,9-13,15,17H,8,14,16H2,1-2H3,(H,25,28)
• InChI Key： ITHWFIZDIGFVSK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(C1N(CCCOC2=CC=CC=C2OC)C2=CC=CC=C2N=1)C)=O

Additional information on N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

Professional Introduction to N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS No. 919973-15-2)

N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide, with the CAS number 919973-15-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in pharmacological studies and drug development. The intricate arrangement of functional groups within its structure, including the 1H-1,3-benzodiazol-2-yl moiety and the furan-2-carboxamide moiety, suggests a multifaceted role in biological interactions and therapeutic mechanisms.

The compound's structure incorporates several key features that make it a subject of extensive research. The presence of the 2-methoxyphenoxy group indicates a possible affinity for certain biological targets, while the benzodiazol ring system is well-known for its pharmacological properties. These elements combined contribute to the compound's potential as a lead molecule in the development of new therapeutic agents. Recent studies have begun to explore the interactions between such molecules and their biological receptors, providing insights into their mechanisms of action.

In the realm of medicinal chemistry, the synthesis and characterization of N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide have been areas of active investigation. Researchers have focused on optimizing synthetic pathways to produce this compound with high purity and yield. Advances in synthetic methodologies have enabled the efficient construction of its complex framework, allowing for further exploration of its pharmacological properties. The use of computational chemistry techniques has also played a crucial role in predicting and understanding the behavior of this molecule in various biological systems.

The pharmacological profile of N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide has been a focal point in recent research endeavors. Studies have indicated that this compound may exhibit interactions with specific receptors or enzymes involved in various physiological processes. The benzodiazol ring system, in particular, is known for its ability to modulate neurotransmitter activity, which has implications for treatments related to anxiety, insomnia, and other neurological disorders. Further investigations are ongoing to elucidate the precise mechanisms through which this compound exerts its effects.

The potential therapeutic applications of N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide are diverse and promising. Researchers are exploring its efficacy in models of neurological disorders, where its ability to interact with central nervous system receptors could provide novel treatment options. Additionally, its structural features suggest potential applications in other therapeutic areas, such as anti-inflammatory or analgesic treatments. The ongoing preclinical studies aim to validate these hypotheses and pave the way for future clinical trials.

The development of new drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide exemplifies this collaborative effort. By leveraging cutting-edge technologies and innovative methodologies, researchers are able to design and synthesize molecules with tailored properties for specific therapeutic applications. The integration of high-throughput screening techniques has further accelerated the discovery process, allowing for rapid identification of promising candidates like this one.

The future direction of research on N-(1-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide is likely to be shaped by emerging trends in drug development. The increasing emphasis on personalized medicine and targeted therapies underscores the importance of understanding the molecular basis of disease processes. This compound's unique structural features make it a valuable tool for investigating these processes and developing bespoke treatments for individual patients. As research progresses, it is anticipated that new insights will be gained into its potential applications across various medical fields.

In conclusion, N-(1-{1-3-(2-methoxyphenoxy)propyl}-1H-1,3-benzodiazol-2-ylethyl)furan-2-carboxamide (CAS No.919973-15- ) represents a significant advancement in chemical and biomedical research. Its complex structure and multifaceted functional groups position it as a promising candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties and potential therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.